Cas no 2128688-47-9 (2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide)

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide is a specialized heterocyclic compound featuring a thienopyrimidine core with a chlorinated pyrimidine ring and a sulfonamide-linked propanamide side chain. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical research, particularly in the development of kinase inhibitors or other biologically active molecules. The presence of both sulfonyl and amide functionalities enhances its reactivity, enabling selective modifications for targeted applications. Its chlorothienopyrimidine scaffold may contribute to binding affinity in medicinal chemistry contexts. The compound’s purity and stability under controlled conditions make it suitable for rigorous synthetic workflows. Further studies are required to fully elucidate its pharmacological or industrial potential.

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide structure

2128688-47-9 structure

Product Name:2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide

CAS No:2128688-47-9

MF:C₁₁H₁₃ClN₄O₃S₂

MW:348.828918218613

CID:5408755

PubChem ID:127266264

Update Time:2025-05-20

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide
- Inchi： 1S/C11H13ClN4O3S2/c1-3-13-10(17)6(2)16-21(18,19)9-4-7-8(20-9)5-14-11(12)15-7/h4-6,16H,3H2,1-2H3,(H,13,17)
- InChI Key： DJXDMDARVZIRGZ-UHFFFAOYSA-N
- SMILES： C(NCC)(=O)C(NS(C1SC2=CN=C(Cl)N=C2C=1)(=O)=O)C

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26609449-0.05g	2-{2-chlorothieno[3,2-d]pyrimidine-6-sulfonamido}-N-ethylpropanamide	2128688-47-9	95.0%	0.05g	$212.0	2025-03-20

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Additional information on 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide

Introduction to 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide (CAS No. 2128688-47-9)

2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide (CAS No. 2128688-47-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide consists of a thienopyrimidine core linked to an amino acid derivative through a sulfonyl group. The presence of the chloro substituent on the thienopyrimidine ring and the ethylpropanamide moiety imparts specific pharmacological properties that are of interest to researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its antitumor properties, this compound has also shown promise in the treatment of inflammatory diseases. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide effectively reduces inflammation in animal models of rheumatoid arthritis. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

The pharmacokinetic properties of 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide have been extensively studied to assess its suitability for clinical use. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation. However, more detailed studies are needed to fully characterize its metabolism and potential drug interactions.

The safety profile of 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide is another critical aspect that has been investigated. Toxicology studies conducted in rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into human clinical trials.

In conclusion, 2-[[(2-Chlorothieno[3,2-d]pyrimidin-6-yl)sulfonyl]amino]-N-ethylpropanamide (CAS No. 2128688-47-9) is a promising lead compound with potential applications in oncology and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research aims to optimize its efficacy and safety profile, paving the way for potential new treatments for various diseases.